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Compound of Interest

Compound Name: 2'-Amino-biphenyl-4-carbonitrile

Cat. No.: B1270057

This in-depth technical guide provides a comprehensive framework for the structural elucidation
of 2'-Amino-biphenyl-4-carbonitrile, a key building block in medicinal chemistry and materials
science. This document is intended for researchers, scientists, and drug development
professionals, offering a detailed exploration of the multi-technique approach required for
unambiguous structure confirmation. We will delve into the core analytical methodologies,
providing not just procedural steps, but the scientific rationale behind each technique, ensuring
a thorough understanding of the entire elucidation process.

Introduction: The Significance of 2'-Amino-biphenyl-
4-carbonitrile

2'-Amino-biphenyl-4-carbonitrile, with the molecular formula Ci3H10N2 and a molecular
weight of 194.23 g/mol , is a bifunctional organic molecule featuring a biphenyl scaffold
substituted with an amino group and a nitrile group.[1][2] This unique combination of functional
groups makes it a valuable intermediate in the synthesis of a wide range of compounds with
potential therapeutic and electronic applications. The precise arrangement of these groups on
the biphenyl core is critical to the molecule's chemical reactivity and its ability to interact with
biological targets or function in organic electronic devices. Therefore, rigorous structural
confirmation is a prerequisite for its use in any research or development setting.

The synthesis of such biphenyl derivatives is often achieved through palladium-catalyzed
cross-coupling reactions, such as the Suzuki-Miyaura coupling.[3][4][5] This reaction typically
involves the coupling of an aryl halide with an arylboronic acid. For 2'-Amino-biphenyl-4-

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1270057?utm_src=pdf-interest
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://www.bocsci.com/2-aminobiphenyl-4-carbonitrile-cas-75898-35-0-item-32390.html
https://www.youtube.com/watch?v=l5LRdwZRT6E
https://www.researchgate.net/figure/a-Suzuki-Miyaura-coupling-reaction-to-synthesize-biphenyl-intermediates-with-different_fig3_369610540
https://www.researchgate.net/figure/The-postulated-mechanism-for-biphenyl-synthesis-via-Suzuki-Miyaura-coupling-reaction_fig17_371650511
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

carbonitrile, a plausible synthetic route would involve the reaction of 2-aminophenylboronic
acid with 4-bromobenzonitrile. Given the potential for side reactions and the formation of
regioisomers, a comprehensive analytical workflow is essential to confirm the desired
connectivity and rule out any alternative structures.

This guide will walk through a logical and self-validating workflow for the complete structural
elucidation of 2'-Amino-biphenyl-4-carbonitrile, integrating data from Nuclear Magnetic
Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR)
Spectroscopy, and Single-Crystal X-ray Crystallography.

The Elucidation Workflow: A Multi-faceted Approach

The definitive confirmation of a chemical structure is rarely achieved with a single analytical
technique. Instead, a synergistic approach, where the strengths of various methods
complement each other, is employed. The following diagram illustrates the logical flow of the
structure elucidation process for 2'-Amino-biphenyl-4-carbonitrile.
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Figure 1. Structure Elucidation Workflow
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Figure 2. X-ray Crystallography Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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